Cas no 56228-38-7 (1-Propanol, 3-(2,4,6-trinitrophenoxy)-)

1-Propanol, 3-(2,4,6-trinitrophenoxy)- structure
56228-38-7 structure
Product Name:1-Propanol, 3-(2,4,6-trinitrophenoxy)-
CAS No:56228-38-7
MF:C9H9N3O8
MW:287.183062314987
CID:349444
PubChem ID:12210698
Update Time:2025-04-19

1-Propanol, 3-(2,4,6-trinitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 3-(2,4,6-trinitrophenoxy)-
    • 3-(2,4,6-trinitrophenoxy)propan-1-ol
    • DTXSID50480631
    • 56228-38-7
    • Inchi: 1S/C9H9N3O8/c13-2-1-3-20-9-7(11(16)17)4-6(10(14)15)5-8(9)12(18)19/h4-5,13H,1-3H2
    • InChI Key: KJRYIDXNPFJKRP-UHFFFAOYSA-N
    • SMILES: O(CCCO)C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 287.03897
  • Monoisotopic Mass: 287.03896425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 167Ų

Experimental Properties

  • PSA: 158.88
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